3-(3,3-Dimethyl-3,4-dihydro-isoquinolin-1-ylamino)-propionic acid
3-(3,3-Dimethyl-3,4-dihydro-isoquinolin-1-ylamino)-propionic acid
Brand Name:
Vulcanchem
CAS No.:
187884-87-3
VCID:
VC20952470
InChI:
InChI=1S/C14H18N2O2/c1-14(2)9-10-5-3-4-6-11(10)13(16-14)15-8-7-12(17)18/h3-6H,7-9H2,1-2H3,(H,15,16)(H,17,18)
SMILES:
CC1(CC2=CC=CC=C2C(=N1)NCCC(=O)O)C
Molecular Formula:
C14H18N2O2
Molecular Weight:
246.30 g/mol
3-(3,3-Dimethyl-3,4-dihydro-isoquinolin-1-ylamino)-propionic acid
CAS No.: 187884-87-3
Cat. No.: VC20952470
Molecular Formula: C14H18N2O2
Molecular Weight: 246.30 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 187884-87-3 |
|---|---|
| Molecular Formula | C14H18N2O2 |
| Molecular Weight | 246.30 g/mol |
| IUPAC Name | 3-[(3,3-dimethyl-2,4-dihydroisoquinolin-1-ylidene)amino]propanoic acid |
| Standard InChI | InChI=1S/C14H18N2O2/c1-14(2)9-10-5-3-4-6-11(10)13(16-14)15-8-7-12(17)18/h3-6H,7-9H2,1-2H3,(H,15,16)(H,17,18) |
| Standard InChI Key | KHJUAUGETKHIEI-UHFFFAOYSA-N |
| Isomeric SMILES | CC1(CC2=CC=CC=C2C(=N1)NCCC(=O)O)C |
| SMILES | CC1(CC2=CC=CC=C2C(=N1)NCCC(=O)O)C |
| Canonical SMILES | CC1(CC2=CC=CC=C2C(=NCCC(=O)O)N1)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator